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For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-acetamido-2-hydroxybenzoate is a versatile chemical intermediate with significant
applications in the pharmaceutical industry. Its unique structure, featuring a salicylic acid
backbone with acetamido and methyl ester functionalities, makes it a valuable precursor for the
synthesis of a variety of bioactive molecules. This document provides detailed application notes
and experimental protocols for the use of Methyl 4-acetamido-2-hydroxybenzoate, with a
focus on its role in the synthesis of gastrointestinal prokinetic agents and other
pharmacologically relevant compounds.

Chemical Properties and Spectroscopic Data

Methyl 4-acetamido-2-hydroxybenzoate is a light brown solid.[1] Key chemical and physical
properties are summarized in the table below.
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Property Value Reference
CAS Number 4093-28-1 [2]
Molecular Formula C10H11NOa4 [2]
Molecular Weight 209.20 g/mol [2]

Melting Point 146-147 °C [3]
Appearance Light Brown Solid [1]

Storage 2-8°C, Refrigerator, Inert 1]

atmosphere

Spectroscopic Data:

Spectrum Type Data Reference

& 10.86 (s, 1H), 7.78 (d, J=8.6
Hz, 1H), 7.23 (s, 1H), 7.16 (br

1H-NMR (CDCls) i [5][6]
s, 1H), 7.10 (d, J=8.6 Hz, 1H),

3.92 (s, 3H), 2.19 (s, 3H)

Mass Spectrum (m/z) 208 (MH)* [51[6]

Data not explicitly found in
5C-NMR (Predicted) search results, but would be
- redicte
predicted based on the

structure.

Data not explicitly found in
search results, but would show
R (Predicted) characteristic peaks for O-H,
N-H, C=0 (ester and amide),
and aromatic C-H and C=C

bonds.

Synthesis of Methyl 4-acetamido-2-hydroxybenzoate
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A common and high-yielding synthesis of Methyl 4-acetamido-2-hydroxybenzoate involves
the acetylation of Methyl 4-amino-2-hydroxybenzoate.[5][6]

Experimental Protocol: Synthesis of Methyl 4-
acetamido-2-hydroxybenzoate

Materials:

Methyl 4-amino-2-hydroxybenzoate (50.7 g, 303.6 mmol)

o Ethyl acetate (750 mL)

o Water (250 mL)

¢ Sodium bicarbonate (34.9 g, 415.5 mmol)

o Acetyl chloride (29.7 mL, 415.5 mmol)

e Brine

e Anhydrous sodium sulfate

Procedure:

 |In a suitable reaction vessel, dissolve Methyl 4-amino-2-hydroxybenzoate in ethyl acetate.
» Add a solution of sodium bicarbonate in water to the reaction mixture.

e Cool the mixture to 0°C with continuous stirring.

o Slowly add acetyl chloride to the cooled mixture over a period of 15 minutes.

» Allow the reaction mixture to gradually warm to room temperature and continue stirring for 2
hours.

 After the reaction is complete, separate the organic and aqueous layers.

» Wash the organic layer with brine and dry it over anhydrous sodium sulfate.
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e Remove the solvent under reduced pressure to obtain the crude product.
e The resulting white solid is methyl 4-acetamido-2-hydroxybenzoate.

Quantitative Data:

Parameter Value Reference

Yield 63.5 g (99%) [5][6]

| Purity | High (based on NMR and MS data) [[5][6] |

Visualization of Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxybenzoate-as-a-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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